Cas no 31023-25-3 (3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate)

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate structure
31023-25-3 structure
Product Name:3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
CAS No:31023-25-3
Molecular Formula:C12H23NO4
Molecular Weight:245.31532
CID:53686
PubChem ID:6426901

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Properties

Names and Identifiers

    • 3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
    • 2-Methylbutyroylcarnitine
    • 3-(2-Methylbutanoyloxy)-4-trimethylazaniumylbutanoate
    • 3-Carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxobutoxy)-1-propanaminium inner salt
    • 3-(2-methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
    • 2-Methylbutyrylcarnitine
    • 2-methylbutyryl-L-carnitine
    • LMFA07070034
    • DTXSID90423789
    • 3-(2-METHYLBUTANOYLOXY)-4-TRIMETHYLAZANIUMYLBUTANOATE
    • (2-methylbutyryl)carnitine
    • IHCPDBBYTYJYIL-UHFFFAOYSA-N
    • Methylbutyroyl-carnitine
    • 3-[(2-methylbutanoyl)oxy]-4-(trimethylammonio)butanoate
    • CHEBI:73026
    • AKOS015899902
    • A911350
    • AC-8958
    • 256928-75-3
    • (3R)-3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
    • SCHEMBL235232
    • 31023-25-3
    • 1439469-64-3
    • Q27140243
    • L-2-methylbutyrate (3-carboxy-2-hydroxypropyl)trimethyl-hydroxide Ammonium inner salt
    • 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxobutoxy)-, inner salt, (2R)-
    • 3-[(2-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
    • InChIKey: IHCPDBBYTYJYIL-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H23NO4/c1-6-9(2)12(16)17-10(7-11(14)15)8-13(3,4)5/h9-10H,6-8H2,1-5H3
    • SMILES: CC(CC)C(OC(C[N+](C)(C)C)CC([O-])=O)=O

Computed Properties

  • Exact Mass: 245.16300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 245.163
  • Heavy Atom Count: 17
  • Complexity: 265
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.4A^2

Experimental Properties

  • LogP: -0.20950
  • PSA: 66.43000
  • Boiling Point: Not available
  • Melting Point: Not available
  • Vapor Pressure: Not available
  • Flash Point: Not available
  • Color/Form: Not available
  • Density: Not available

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Security Information

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AF28369-5mg
3-(2-methylbutanoyloxy)-4-trimethylazaniumylbutanoate
31023-25-3 99.9%
5mg
$1250.00 2024-04-20

3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Related Literature

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